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Compound of Interest

Compound Name: MC1568

Cat. No.: B8055978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MC1568 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs), playing a

crucial role in epigenetic research and drug discovery.[1][2][3][4][5] It has demonstrated tissue-

selective inhibition of HDACs, particularly HDAC4 and HDAC5, without significantly affecting

class I HDACs.[3][5][6] This selectivity makes MC1568 a valuable tool for investigating the

specific roles of class IIa HDACs in various biological processes, including myogenesis,

adipogenesis, and cellular differentiation.[1][3][4][6] This document provides a detailed protocol

for the preparation, storage, and handling of MC1568 stock solutions in dimethyl sulfoxide

(DMSO) for in vitro applications.

Chemical and Physical Properties of MC1568
A summary of the key chemical and physical properties of MC1568 is presented in the table

below.
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Property Value Reference

Chemical Name

(2E)-3-[5-[(1E)-3-(3-

fluorophenyl)-3-oxo-1-propen-

1-yl]-1-methyl-1H-pyrrol-2-yl]-

N-hydroxy-2-propenamide

[4]

Molecular Formula C₁₇H₁₅FN₂O₃ [1][4][7]

Molecular Weight 314.31 g/mol [1][4][8]

CAS Number 852475-26-4 [1][4][7]

Appearance Solid. Pink to red powder. [1][8]

Purity ≥95% [4]

Solubility and Storage
Proper dissolution and storage are critical for maintaining the stability and activity of MC1568.

Parameter Recommendation Reference

Solvent Dimethyl sulfoxide (DMSO) [1][3][4][7][8]

Solubility in DMSO

Up to 100 mM. Varies by

supplier (e.g., 18.5 mg/mL or

58.86 mM, 22 mg/mL or 69.99

mM). Use of newly opened,

hygroscopic DMSO is

recommended as moisture can

impact solubility.

[1][3][9][10]

Storage of Solid -20°C for up to 3 years. [1]

Storage of Stock Solution

-80°C for up to 2 years; -20°C

for up to 1 year. Prepare and

use solutions on the same day

if possible.

[1][11]
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Experimental Protocols
Materials

MC1568 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM MC1568 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Pre-weighing Preparation: Before opening the vial of MC1568, allow it to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture, which can affect

the compound's stability and weighing accuracy.

Weighing MC1568: On a calibrated analytical balance, carefully weigh out the desired

amount of MC1568 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.143 mg of MC1568 (Molecular Weight = 314.31 g/mol ).

Dissolution in DMSO:

Transfer the weighed MC1568 powder into a sterile amber microcentrifuge tube.

Add the calculated volume of DMSO to achieve a final concentration of 10 mM. For 3.143

mg of MC1568, add 1 mL of DMSO.

Cap the tube tightly.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If necessary, gentle warming and sonication can be used to ensure the compound is fully

dissolved.[1][10] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile, amber microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C for long-term storage.[1][8]

Preparation of Working Solutions for Cell Culture
Thawing the Stock Solution:

Retrieve a single aliquot of the 10 mM MC1568 stock solution from the freezer.

Thaw it completely at room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your experiment. Typical working concentrations for

MC1568 in cell-based assays range from 1 µM to 10 µM.[4]

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.1%, to avoid solvent-induced cytotoxicity.[12]

Application to Cells:

Add the freshly prepared working solutions to your cell cultures.
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Always include a vehicle control (cell culture medium with the same final concentration of

DMSO as the highest concentration of MC1568 used) in your experimental design.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for MC1568 Stock Preparation
The following diagram illustrates the key steps in preparing an MC1568 stock solution.
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Preparation of MC1568 Stock Solution
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Caption: Workflow for preparing MC1568 stock and working solutions.
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Simplified Signaling Pathway of MC1568 Action
MC1568 selectively inhibits class IIa HDACs, which are known to form complexes with Myocyte

Enhancer Factor 2 (MEF2) transcription factors, thereby repressing their activity. Inhibition of

class IIa HDACs by MC1568 can lead to the modulation of MEF2-dependent gene expression.
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Caption: MC1568 inhibits Class IIa HDACs, affecting MEF2 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ambeed.com/products/mc1568.html
https://www.selleckchem.com/products/MC1568.html
https://www.caymanchem.com/product/16265/mc-1568
https://bpsbioscience.com/mc1568
https://pmc.ncbi.nlm.nih.gov/articles/PMC2693879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2693879/
https://bpsbioscience.com/mc1568-2637
https://www.medkoo.com/products/5009
https://www.xcessbio.com/products/m60224
https://www.medchemexpress.com/MC1568.html?locale=ja-JP
https://hellobio.com/mc-1568.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_8_Hydroxyamino_8_oxooctanoic_acid_in_Cell_Culture.pdf
https://www.benchchem.com/product/b8055978#preparing-mc1568-stock-solution-in-dmso
https://www.benchchem.com/product/b8055978#preparing-mc1568-stock-solution-in-dmso
https://www.benchchem.com/product/b8055978#preparing-mc1568-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8055978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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